Cas no 2639388-83-1 (rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate)

• Product Name: rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate
• CAS No: 2639388-83-1
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6092935
• PubChem ID: 165903819
• Update Time: 2025-10-23

rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2639388-83-1
• rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate
• EN300-28228799

• Inchi： 1S/C13H23NO4/c1-11(2,3)18-10(17)14-13(8-15)7-9(16)12(13)5-4-6-12/h9,15-16H,4-8H2,1-3H3,(H,14,17)/t9-,13-/m1/s1
• InChI Key： PPVIHNMIBPQUET-NOZJJQNGSA-N
• SMILES： O[C@@H]1C[C@@](CO)(C21CCC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.8Ų

Additional information on rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate

Comprehensive Overview of rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate (CAS No. 2639388-83-1)

The compound rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate, identified by its CAS No. 2639388-83-1, is a highly specialized chiral molecule with significant potential in pharmaceutical and synthetic chemistry. Its unique spiro[3.3]heptane core structure, combined with hydroxy and hydroxymethyl functional groups, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in asymmetric synthesis and medicinal chemistry.

One of the most intriguing aspects of rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate is its chiral purity, which is critical for its use in enantioselective reactions. The compound's tert-butyl carbamate moiety provides excellent protection for amines, a feature highly valued in peptide synthesis and prodrug design. Recent studies have highlighted its role in the development of small-molecule therapeutics, particularly in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

In the context of current trends, the demand for spirocyclic compounds like rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate has surged due to their 3D structural diversity and improved pharmacokinetic properties. This aligns with the growing focus on fragment-based drug discovery (FBDD) and scaffold hopping strategies in modern drug development. The compound's hydrophilic-lipophilic balance (HLB) further enhances its utility in drug formulation and delivery systems.

From a synthetic perspective, the preparation of rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate often involves stereoselective catalysis and green chemistry principles, reflecting the industry's shift toward sustainable practices. Its CAS No. 2639388-83-1 is frequently searched in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial research. Additionally, its potential as a bioisostere for cyclic amines has sparked interest in central nervous system (CNS) drug development.

Another key area of interest is the compound's application in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The hydroxymethyl group in rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate can serve as a linker for E3 ligase recruitment, making it a valuable building block in this field. This aligns with the rising popularity of degradation-based therapeutics in oncology and neurodegenerative diseases.

In summary, rac-tert-butyl N-[(1R,3S)-3-hydroxy-1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate (CAS No. 2639388-83-1) represents a multifaceted tool for drug discovery, with applications spanning chiral synthesis, prodrug development, and innovative therapeutic modalities. Its structural features and synthetic versatility position it as a compound of enduring interest in the evolving landscape of pharmaceutical research.